Cas no 3338-04-3 (2H-Azepine,7-ethyl-3,4,5,6-tetrahydro-)
3338-04-3 structure
Product Name:2H-Azepine,7-ethyl-3,4,5,6-tetrahydro-
CAS No:3338-04-3
MF:C8H15N
MW:125.211402177811
CID:319234
PubChem ID:11970279
Update Time:2025-04-19
2H-Azepine,7-ethyl-3,4,5,6-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Azepine,7-ethyl-3,4,5,6-tetrahydro-
- 2H-Azepine, 7-ethyl-3,4,5,6-tetrahydro-; 7-Ethyl-3,4,5,6-tetrahydro-2H-azepine
- 2H-Azepine, 7-ethyl-3,4,5,6-tetrahydro-
- DTXSID30187010
- 3338-04-3
- 7-Ethyl-3,4,5,6-tetrahydro-2H-azepine
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- Inchi: 1S/C8H15N/c1-2-8-6-4-3-5-7-9-8/h2-7H2,1H3
- InChI Key: KOMGPNGZQBIGFV-UHFFFAOYSA-N
- SMILES: N1CCCCCC=1CC
Computed Properties
- Exact Mass: 125.12055
- Monoisotopic Mass: 125.120449
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.4
- XLogP3: 1.2
Experimental Properties
- Density: 0.91
- Boiling Point: 173.3°Cat760mmHg
- Flash Point: 49.8°C
- Refractive Index: 1.494
- PSA: 12.36
2H-Azepine,7-ethyl-3,4,5,6-tetrahydro- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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